Photoinduced reductive Reformatsky reaction of α-haloesters and aldehydes or ketones by cooperative dual-metal catalysis†
Chemical Communications Pub Date: 2023-11-09 DOI: 10.1039/D3CC04671K
Abstract
A photoinduced reductive Reformatsky reaction by cooperative dual-metal catalysis is described. This methodology enables the implementation of this venerable reaction in environmentally friendly conditions, obviating the need for a stoichiometric amount of metals. A broad range of synthetically useful β-hydroxy esters can be efficiently prepared in moderate to high yields using this protocol.
Recommended Literature
- [1] Synthesis and the structure of 8-tetrahydrofuronium and 8-tetrahydropyronium derivatives of iron bis(dicarbollide)(-I) and their cleavage reactions†‡
- [2] A systematic study on molecular planarity and D–A conformation in thiazolothiazole- and thienylenevinylene-based copolymers for organic field-effect transistors†
- [3] An ester-substituted polyfluorene derivative for light-emitting electrochemical cells: bright blue emission and its application in a host–guest system†
- [4] Back cover
- [5] Front cover
- [6] Effect of ceria loading on Zr-pillared clay catalysts for selective catalytic reduction of NO with NH3†
- [7] Order–disorder phase transition of the subsurface cation vacancy reconstruction on Fe3O4(001)†
- [8] Mechanism of reaction of alkyl radicals with (NiIIL)2+ complexes in aqueous solutions
- [9] Reaction engineering and kinetics of algae conversion to biofuels and chemicals via pyrolysis and hydrothermal liquefaction
- [10] Effect of seed layer thickness on the Ta crystalline phase and spin Hall angle†
